Cas no 2874-25-1 (Ergosta-5,7,22-trien-3-ol,acetate, (3b,9b,22E)- (9CI))

• Product Name: Ergosta-5,7,22-trien-3-ol,acetate, (3b,9b,22E)- (9CI)
• CAS No: 2874-25-1
• MF: C₃₀H₄₆O₂
• MW: 438.685049533844
• CID: 259895
• PubChem ID: 12723418
• Update Time: 2025-04-19

Ergosta-5,7,22-trien-3-ol,acetate, (3b,9b,22E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ergosta-5,7,22-trien-3-ol,acetate, (3b,9b,22E)- (9CI)
• Isopyrocalciferol acetate
• acetic acid ergosteryl ester
• Einecs 219-335-0
• ergosterol 3-acetate
• Ergosteryl acetate
• Essigsaeure-ergosterylester
• Ergosta-5,7,22-trien-3-ol, acetate, (3.beta.,9.beta.,22E)-
• ((3S,9R,10R,13R,14R,17R)-17-((E,2R,5R)-5,6-Dimethylhept-3-en-2-yl)-10,13-dimethyl-2,3,4,9,11,12,14,15,16,17-decahydro-1H-cyclopenta(a)phenanthren-3-yl) acetate
• UNII-KLN4D42YFS
• KLN4D42YFS
• 9beta-Ergosta-5,7,22-trien-3beta-ol, acetate
• NSC-134938
• 9.beta.-Ergosta-5,7,22-trien-3.beta.-ol, acetate
• 2874-25-1
• Ergosta-5,7,22-trien-3-ol, acetate, (3beta,9beta,22E)-

• Inchi： 1S/C30H46O2/c1-19(2)20(3)8-9-21(4)26-12-13-27-25-11-10-23-18-24(32-22(5)31)14-16-29(23,6)28(25)15-17-30(26,27)7/h8-11,19-21,24,26-28H,12-18H2,1-7H3/b9-8+/t20-,21+,24-,26+,27-,28+,29-,30+/m0/s1
• InChI Key： NGEVNHYPVVOXPB-ZLQSPFBJSA-N
• SMILES： O(C(C)=O)[C@H]1CC[C@@]2(C)C(=CC=C3[C@H]2CC[C@]2(C)[C@@H]([C@@H](/C=C/[C@H](C)C(C)C)C)CC[C@H]23)C1

Computed Properties

• Exact Mass: 438.34998
• Monoisotopic Mass: 438.349780706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 817
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 7.90160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters